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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the fascinating discovery and rich history of tungsten

halides. From the early days of tungsten's isolation to the synthesis of its complex halide

compounds, this document provides a thorough exploration of the milestones, key

experimental protocols, and physicochemical properties that have shaped our understanding of

these important inorganic compounds.

A Historical Prelude: The Discovery of Tungsten
The journey into the world of tungsten halides begins with the discovery of the element itself. In

1781, the Swedish chemist Carl Wilhelm Scheele successfully isolated a new acid, tungstic

acid, from the mineral scheelite.[1][2][3] This pivotal moment laid the groundwork for the future

isolation of the metal. Two years later, in 1783, the Spanish de Elhuyar brothers, Fausto and

Juan José, made a monumental contribution by successfully reducing tungstic acid with

charcoal to isolate the new element, which they named "wolfram."[1][2][3][4][5] This name is

still reflected in the element's symbol, W. The alternative name, tungsten, is derived from the

Swedish words "tung sten," meaning "heavy stone," a testament to its remarkable density.[5][6]
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The exploration of tungsten's reactivity with halogens commenced with the investigation of its

chlorides and fluorides. These early discoveries were crucial in establishing the fundamental

chemistry of tungsten halides.

Tungsten Chlorides: The most common and historically significant tungsten chloride is tungsten

hexachloride (WCl₆). Its preparation is typically achieved through the direct chlorination of

tungsten metal at elevated temperatures.

Tungsten Fluorides: Tungsten hexafluoride (WF₆), a highly volatile and reactive compound,

was first synthesized in the early 20th century. Its preparation involves the direct fluorination of

tungsten metal.

Expanding the Halide Family: Bromides and Iodides
The investigation into tungsten halides naturally extended to the heavier halogens, bromine

and iodine. The synthesis and characterization of these compounds revealed a more complex

and varied chemistry, including the formation of numerous cluster compounds, particularly with

iodine.

Tungsten Bromides: The synthesis of tungsten bromides, such as tungsten hexabromide

(WBr₆) and tungsten pentabromide (WBr₅), typically involves the direct reaction of tungsten

metal with bromine vapor at high temperatures.[7][8] The various tungsten bromides are often

interconvertible through reduction or further halogenation reactions.

Tungsten Iodides: The world of tungsten iodides is particularly rich and complex, with a vast

number of binary compounds and cluster species having been discovered.[9][10] Early studies

date back over a century, with the preparation of tungsten tetraiodide (WI₄) from the reaction of

tungsten hexachloride with hydrogen iodide being one of the initial reports.[9] More recent

synthetic advancements have unveiled a "Pandora's box" of tungsten iodide compounds,

revealing a subtle interplay of reaction conditions that dictates the formation of these intricate

structures.[9][10]

Physicochemical Properties of Tungsten Halides
The following tables summarize the key physicochemical properties of various tungsten

halides, providing a comparative overview for researchers.
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Compound Formula
Molar Mass
( g/mol )

Color
Melting
Point (°C)

Boiling
Point (°C)

Chlorides

Tungsten(II)

Chloride
WCl₂ 254.75 Gray solid - -

Tungsten(IV)

Chloride
WCl₄ 325.65 Black solid

450

(decomposes

)

-

Tungsten(V)

Chloride
WCl₅ 361.11

Dark green

solid
248 275.6

Tungsten(VI)

Chloride
WCl₆ 396.56

Dark violet

crystals
275 346.7

Bromides

Tungsten(II)

Bromide
WBr₂ 343.66

Yellow-green

solid
- -

Tungsten(IV)

Bromide
WBr₄ 503.47 Black solid - -

Tungsten(V)

Bromide
WBr₅ 583.37

Dark brown-

black crystals
286 333

Tungsten(VI)

Bromide
WBr₆ 663.27

Dark gray

powder

232

(decomposes

)

-

Iodides

Tungsten(II)

Iodide
WI₂ 437.65

Dark brown

solid

800

(decomposes

)

-

Tungsten(III)

Iodide
WI₃ 564.55 Black solid - -
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Tungsten(IV)

Iodide
WI₄ 691.46 Black crystals

(decomposes

)
-

Fluorides

Tungsten(IV)

Fluoride
WF₄ 260.83 - - -

Tungsten(V)

Fluoride
WF₅ 279.83 - - -

Tungsten(VI)

Fluoride
WF₆ 297.83 Colorless gas 2.5 17.1

Oxyhalides

Tungsten(VI)

Oxytetrachlori

de

WOCl₄ 341.65
Orange-red

crystals
211 227.5

Tungsten(VI)

Dioxydichlori

de

WO₂Cl₂ 286.75
Pale yellow

crystals
266 -

Key Experimental Protocols
This section provides detailed methodologies for the synthesis of several key tungsten halides.

Synthesis of Tungsten(VI) Chloride (WCl₆)
Method: Direct Chlorination of Tungsten Metal

Apparatus: A quartz tube furnace equipped with a chlorine gas inlet and a collection vessel.

Procedure:

Place tungsten metal powder in a quartz boat inside the tube furnace.

Purge the system with an inert gas (e.g., argon) to remove air and moisture.

Heat the furnace to approximately 600 °C.
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Introduce a steady flow of dry chlorine gas over the heated tungsten powder.

The volatile tungsten hexachloride will sublime and can be collected in a cooler part of the

apparatus.

Reaction: W(s) + 3Cl₂(g) → WCl₆(g)

Synthesis of Tungsten(V) Bromide (WBr₅)
Method: Direct Bromination of Tungsten Metal[7]

Apparatus: A sealed tube furnace.

Procedure:

Place tungsten powder and an excess of bromine in a sealed quartz tube.

Heat the tube in a furnace to a temperature in the range of 650-1000 °C.[7]

The product, tungsten pentabromide, is formed. It is often contaminated with tungsten

hexabromide.[7]

Reaction: 2W(s) + 5Br₂(g) → 2WBr₅(s)

Synthesis of Tungsten(II) Iodide (WI₂)
Method 1: Decomposition of Tungsten(III) Iodide[11]

Procedure:

Heat tungsten(III) iodide (WI₃) under vacuum.

The decomposition yields the tungsten cluster compound [W₆I₈]I₄, which is formally

tungsten(II) iodide, and iodine.[11]

Reaction: 6WI₃(s) → [W₆I₈]I₄(s) + 2I₂(g)[11]

Method 2: Halide Exchange Reaction[11]
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Procedure:

React tungsten(II) chloride ([W₆Cl₈]Cl₄) with an excess of iodine.

The chloride ligands are displaced by iodide to form [W₆I₈]I₄.[11]

Reaction: [W₆Cl₈]Cl₄(s) + 12I₂(g) → [W₆I₈]I₄(s) + 6Cl₂(g)[11]

Method 3: Reaction of Tungsten Hexacarbonyl with Iodine[11]

Procedure:

React tungsten hexacarbonyl (W(CO)₆) with iodine.

This reaction produces tungsten(II) iodide.[11]

Reaction: W(CO)₆(s) + I₂(s) → WI₂(s) + 6CO(g)

Visualizing the Connections: Diagrams
The following diagrams, generated using the DOT language, illustrate key relationships in the

discovery and synthesis of tungsten halides.

1781: Scheele discovers tungstic acid 1783: de Elhuyar brothers isolate Tungsten (W)

Early 20th Century: Synthesis of WF6

Synthesis of WCl6

Synthesis of Tungsten Bromides

Late 19th/Early 20th Century: Studies on WI4 from WCl6

Click to download full resolution via product page

A simplified timeline of key discoveries in tungsten and its halides.
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Tungsten Chlorides

Tungsten Bromides

Tungsten Iodides

W + Cl2 WCl6High Temp WCl5Reduction WCl4Reduction

W + Br2 WBr6High Temp WBr5Reduction

WCl6 + HI WI4Halide Exchange

WI3 WI2Decomposition

Click to download full resolution via product page

Simplified reaction pathways for the synthesis of various tungsten halides.

Conclusion
The history of tungsten halides is a testament to the continuous evolution of inorganic

synthesis and characterization. From the foundational discovery of tungsten to the intricate

synthesis of complex iodide clusters, the journey has been marked by significant experimental

advancements. This guide provides a comprehensive overview for researchers, offering a

historical context, detailed experimental protocols, and a comparative summary of the

physicochemical properties of these versatile compounds. The ongoing exploration of tungsten

halides promises to unveil even more fascinating chemistry and potential applications in the

future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13753153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

